2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H11ClN2O2S/c19-12-7-5-11(6-8-12)15-10-24-16(20-15)9-21-17(22)13-3-1-2-4-14(13)18(21)23/h1-8,10H,9H2
• InChI Key: ODISLNWJKRGWOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=NC(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H11ClN2O2S
• Molecular Weight: 354.8 g/mol

Description

This compound is a specialty product for proteomics research. It has a molecular weight of 354.81 and a molecular formula of C18H11ClN2O2S.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=NC(=CS3)C4=CC=C(C=C4)Cl.

Physical And Chemical Properties Analysis

This compound is a solid and should be stored at room temperature. Its PubChem CID is 37571970 and its MDL Number is MFCD12913065.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Compounds similar to "2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione" have been synthesized and tested for their antimicrobial activities against a variety of bacterial strains such as Bacillus subtilis, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Staphylococcus aureus, as well as antifungal activities against Aspergillus fumigatus and Candida albicans (Jat et al., 2006). This suggests potential for the use of similar compounds in developing new antimicrobial and antifungal agents.

Cardioprotective Activities

• Another study focused on the synthesis of 2-arylimino-4-methyl-2,3-dihydro-1,3-thiazoles, revealing that certain derivatives exhibit moderate to high cardioprotective effects in vitro. This indicates the compound's potential as a cardioprotective agent, which could be explored further in pharmacological studies (Drapak et al., 2019).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making them potential targets for this compound .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to various biological activities . These interactions can result in changes at the molecular level, which can then lead to observable effects at the cellular or organismal level .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways . The downstream effects of these pathway alterations would depend on the specific pathways involved .

Pharmacokinetics

These properties would have a significant impact on the compound’s bioavailability, or the extent and rate at which it reaches its site of action .

Result of Action

Given that indole derivatives are known to have various biological activities, it can be inferred that the effects of this compound’s action would be diverse and dependent on the specific targets and pathways it influences .

Action Environment

Factors such as temperature, ph, and the presence of other molecules could potentially affect how this compound interacts with its targets and carries out its functions .

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities and therapeutic possibilities, given the diverse biological activities observed in other indole derivatives.

Biochemical Analysis

Biochemical Properties

2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione plays a crucial role in various biochemical reactions. It has been shown to interact with several enzymes, proteins, and other biomolecules. For instance, it can inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exhibiting anti-inflammatory properties . Additionally, this compound has been found to bind to specific receptors on cell surfaces, modulating signal transduction pathways and influencing cellular responses . The interactions between this compound and these biomolecules are primarily mediated through hydrogen bonding, hydrophobic interactions, and van der Waals forces .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism . For example, it can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest . Furthermore, this compound can modulate the expression of genes involved in oxidative stress responses, thereby protecting cells from oxidative damage .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound exerts its effects by binding to specific biomolecules, such as enzymes and receptors . This binding can result in the inhibition or activation of these biomolecules, leading to downstream effects on cellular function . For instance, this compound can inhibit the activity of enzymes involved in the production of pro-inflammatory mediators, thereby reducing inflammation . Additionally, this compound can influence gene expression by modulating transcription factors and other regulatory proteins .